Cas no 2172264-13-8 (2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid)

• Product Name: 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid
• CAS No: 2172264-13-8
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6056087
• PubChem ID: 165876093
• Update Time: 2025-07-21

2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid
• EN300-1546730
• 2172264-13-8
• 2-cyclopropyl-2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]oxy}acetic acid

• Inchi： 1S/C24H26N2O6/c1-14(22(27)26-32-21(23(28)29)15-10-11-15)12-25-24(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,14-15,20-21H,10-13H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： QKIBHLHXLWZSER-UHFFFAOYSA-N
• SMILES： O(C(C(=O)O)C1CC1)NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid

Comprehensive Analysis of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid (CAS No. 2172264-13-8)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid (CAS No. 2172264-13-8) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated in research contexts, belongs to a class of Fmoc-protected amino acid derivatives, which are widely utilized in peptide synthesis and drug development. Its molecular framework combines a cyclopropyl group with an Fmoc-protected amine, making it a valuable intermediate for designing bioactive molecules.

The growing interest in peptide-based therapeutics and targeted drug delivery systems has propelled the demand for specialized building blocks like CAS No. 2172264-13-8. Researchers are particularly intrigued by its role in modulating enzyme inhibition and receptor binding, which are critical in treating metabolic disorders and inflammatory diseases. Recent studies highlight its compatibility with solid-phase peptide synthesis (SPPS), a technique dominating modern pharmaceutical manufacturing due to its efficiency and scalability.

From an industrial perspective, the synthesis of 2-cyclopropyl-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidooxy}acetic acid involves meticulous control of reaction conditions to ensure high purity and yield. The presence of the Fmoc group offers selective deprotection advantages, a feature highly sought after in combinatorial chemistry. Moreover, its carboxylic acid functionality enables facile conjugation with other biomolecules, expanding its utility in bioconjugation and prodrug design.

Environmental and regulatory considerations also play a pivotal role in the adoption of this compound. With increasing emphasis on green chemistry, manufacturers are optimizing synthetic routes to minimize waste and energy consumption. The compound’s stability under ambient conditions further enhances its appeal for large-scale applications, aligning with global trends toward sustainable pharmaceutical production.

In conclusion, CAS No. 2172264-13-8 represents a versatile and innovative tool for researchers exploring peptide engineering and small-molecule therapeutics. Its structural complexity and functional adaptability position it at the forefront of drug discovery, addressing contemporary challenges in precision medicine and biomaterial science. As the scientific community continues to unravel its full potential, this compound is poised to make significant contributions to advancing human health.